1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 1-(3-pyrazol-1-ylphenyl)propan-1-one
• InChI: InChI=1S/C12H12N2O/c1-2-12(15)10-5-3-6-11(9-10)14-8-4-7-13-14/h3-9H,2H2,1H3
• InChI Key: QGLGUMNMJPMDIX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=CC=C1)N2C=CC=N2

Description

IUPAC Naming Conventions

The systematic naming of 1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one follows IUPAC guidelines for substituted aromatic ketones. The parent structure is propan-1-one, a three-carbon chain with a ketone functional group at the first position. This ketone is attached to a benzene ring substituted at the meta position (carbon 3) with a 1H-pyrazol-1-yl group.

The numbering prioritizes the ketone group as the principal functional group, assigning position 1 to the carbonyl carbon. The benzene ring is then numbered to give the pyrazole substituent the lowest possible locant (position 3). The pyrazole ring itself is labeled such that the nitrogen atom bonded to the benzene is position 1, consistent with Hantzsch-Widman nomenclature for heterocycles. This hierarchical approach ensures unambiguous identification of the compound’s structure.

SMILES Notation and InChI Key Analysis

The Simplified Molecular-Input Line-Entry System (SMILES) notation for this compound is CCC(=O)C1=CC(=CC=C1)N2C=CC=N2 . This string encodes:

• CCC(=O) : Propan-1-one backbone.
• C1=CC(=CC=C1) : Benzene ring with substitutions.
• N2C=CC=N2 : 1H-pyrazole ring attached at the meta position.

The International Chemical Identifier (InChI) Key, a hashed version of the full InChI string, provides a unique fingerprint for the compound. For 1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one, the InChI Key is ZXCYUKUIRCQKTE-UHFFFAOYSA-N , generated algorithmically to represent atomic connectivity, stereochemistry, and tautomeric states. This identifier facilitates database searches and ensures global uniqueness.

CAS Registry Number (1702953-32-9) Validation

The CAS registry number 1702953-32-9 is validated through its check-digit algorithm. The validation process involves:

• Extracting the first nine digits (excluding hyphens): 1,7,0,2,9,5,3,3,2.
• Assigning weights from right to left (positions 1–9):
  $$(1 \times 9) + (7 \times 8) + (0 \times 7) + (2 \times 6) + (9 \times 5) + (5 \times 4) + (3 \times 3) + (3 \times 2) + (2 \times 1)$$
• Summing the products:
  $$9 + 56 + 0 + 12 + 45 + 20 + 9 + 6 + 2 = 159$$
• Calculating the check digit:
  $$159 \mod 10 = 9$$

The result matches the final digit of the CAS number, confirming its validity. This methodology aligns with CAS registry protocols, as demonstrated in analogous compounds.

Table 1: Structural Identifiers for 1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one

Identifier	Value
IUPAC Name	1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one
SMILES	CCC(=O)C1=CC(=CC=C1)N2C=CC=N2
InChI Key	ZXCYUKUIRCQKTE-UHFFFAOYSA-N
CAS Registry Number	1702953-32-9
Molecular Formula	C₁₂H₁₂N₂O
Molecular Weight	200.24 g/mol

Preparation Methods

Condensation of Chalcones with Hydrazine Hydrate

One of the most straightforward and commonly employed methods involves the reaction of α,β-unsaturated ketones (chalcones) with hydrazine hydrate to form pyrazoline or pyrazole derivatives, which can then be oxidized or further manipulated to yield the target compound.

• Procedure:
  A chalcone precursor bearing the appropriate substitution pattern on the phenyl ring (i.e., 3-substituted phenyl) is refluxed with hydrazine hydrate in a suitable solvent such as propionic acid. This reaction typically proceeds over several hours (e.g., 8 hours) under reflux conditions.

• Example:
  Synthesis of 1-[3,5-bis(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]propan-1-one was achieved by refluxing 4,4'-difluoro chalcone with hydrazine hydrate in propionic acid, followed by isolation through recrystallization, yielding 83% purity.

• Reaction Scheme:
  $$
  \text{Chalcone} + \text{Hydrazine hydrate} \xrightarrow{\text{Reflux in propionic acid}} \text{Pyrazoline derivative}
  $$

• Notes:
  This method is efficient for preparing dihydro-pyrazole derivatives, which can be oxidized to pyrazoles if needed. The reaction is straightforward and scalable.

Palladium-Catalyzed Cross-Coupling Reactions

For more functionalized pyrazole derivatives, palladium-catalyzed cross-coupling reactions such as Suzuki or Sonogashira couplings are employed to introduce aryl or heteroaryl groups onto pyrazole rings.

• Procedure:
  Starting from 3-hydroxy-1-phenyl-1H-pyrazole, triflates are prepared under mild conditions (e.g., using triflic anhydride and triethylamine in dichloromethane). These triflates then undergo palladium-catalyzed Suzuki coupling with various arylboronic acids to install the desired aryl substituents at the 3-position of the pyrazole ring.

• Catalysts and Conditions:
  Pd(PPh3)4 as catalyst, anhydrous K3PO4 as base, solvents like toluene or dioxane, reaction temperatures around 80–100 °C.

• Yields:
  Moderate to good yields (50–94%) reported for various substituted pyrazoles.

• Relevance:
  This method is valuable for synthesizing 3-substituted 1-phenyl-1H-pyrazoles, which can be further functionalized to ketones like 1-[3-(1H-pyrazol-1-yl)phenyl]propan-1-one.

Acetoacetylation Followed by Cyclization with Phenylhydrazine

Another route involves the acetoacetylation of suitable amine or piperazine derivatives, followed by reaction with phenylhydrazine to form the pyrazole ring.

• Procedure:
  Ethyl acetoacetate is reacted with ethyl piperazine-1-carboxylate to form an acetoacetylated intermediate. This intermediate is then reacted with phenylhydrazine in the presence of an acid catalyst (e.g., methane sulfonic acid) to form the pyrazole ring. Cyclization can be promoted by reagents like phosphorus oxychloride or under milder conditions avoiding hazardous reagents.

• Advantages:
  Improved yields and industrial scalability have been reported by avoiding highly toxic reagents such as phosphorus oxychloride and diketene.

• Typical Conditions:
  Heating at 100–110 °C for the acetoacetylation step, followed by reaction at 0–25 °C with phenylhydrazine.

Use of Protecting Groups and Deprotection

In complex syntheses, protecting groups such as tert-butoxycarbonyl (Boc) or benzyl oxygen carbonyl are used to protect amines during intermediate steps.

• Procedure:
  After formation of protected intermediates, condensation reactions are performed, followed by deprotection under acidic or catalytic hydrogenation conditions to yield the free pyrazole derivative.

• Example:
  The preparation of 1-(3-methyl-1-phenyl-1H-pyrazolyl-5-yl)piperazine involves condensation in fatty alcohol solvents with water-retaining agents, followed by deprotection using palladium on carbon under hydrogen atmosphere.

Comparative Data Table of Preparation Methods

Method	Key Reagents/Conditions	Yield (%)	Advantages	Disadvantages/Notes
Chalcone + Hydrazine Hydrate	Reflux in propionic acid, 8 h	~83	Simple, scalable, good yield	May produce dihydro-pyrazole intermediates needing oxidation
Pd-Catalyzed Cross-Coupling	Pd(PPh3)4, K3PO4, arylboronic acids, 80–100 °C	50–94	Versatile, allows diverse substitution	Requires expensive catalysts, inert atmosphere
Acetoacetylation + Cyclization	Ethyl acetoacetate, phenylhydrazine, acid catalysis	80–90	Industrially scalable, avoids toxic reagents	Multi-step, requires careful control of conditions
Protected Intermediate Route	Boc or benzyl protection, condensation, deprotection	80–86	Good purity, controlled reactions	Additional steps increase complexity

Analytical Characterization Supporting Preparation

• NMR Spectroscopy:
  ^1H and ^13C NMR confirm the presence of pyrazole protons and carbons, aromatic signals, and carbonyl groups. Chemical shifts for pyrazole protons typically appear between 6.2–7.7 ppm.

• Infrared Spectroscopy (IR):
  Characteristic carbonyl stretching vibrations around 1650–1670 cm^-1 and C=N stretches of pyrazole rings observed.

• X-Ray Crystallography:
  Single crystal XRD studies confirm the molecular structure, pyrazole ring conformation, and substitution pattern on the phenyl ring.

• Elemental Analysis:
  Confirms purity and stoichiometry of the synthesized compounds.

Summary and Recommendations

The preparation of 1-[3-(1H-pyrazol-1-yl)phenyl]propan-1-one is effectively achieved through condensation of appropriately substituted chalcones with hydrazine hydrate under reflux, or via acetoacetylation followed by cyclization with phenylhydrazine under controlled acidic conditions. For more functionalized derivatives, palladium-catalyzed cross-coupling reactions provide a versatile synthetic handle. The choice of method depends on the desired substitution pattern, scale, and available facilities.

Industrial-scale synthesis favors methods avoiding highly toxic reagents such as phosphorus oxychloride and diketene, opting instead for safer condensation reagents and protecting group strategies.

Chemical Reactions Analysis

1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol, using reagents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The pyrazole ring can undergo electrophilic or nucleophilic substitution reactions, depending on the reagents and conditions used.

Condensation: The compound can participate in condensation reactions with aldehydes or ketones to form various derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4), reducing agents like NaBH4, and catalysts such as Al2O3. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives have shown potential as enzyme inhibitors, making them useful in studying enzyme functions and developing new drugs.

Medicine: Some derivatives exhibit biological activities such as anticancer, antimicrobial, and anti-inflammatory properties.

Industry: The compound is used in the development of new materials, including polymers and catalysts for various chemical processes.

Mechanism of Action

The mechanism of action of 1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one and its derivatives often involves interactions with specific molecular targets, such as enzymes or receptors. The pyrazole ring can form hydrogen bonds and other interactions with active sites of enzymes, inhibiting their activity. The exact pathways and molecular targets depend on the specific derivative and its intended application.

Comparison with Similar Compounds

Structural Analogues

The structural versatility of propan-1-one derivatives is exemplified by substitutions on the phenyl ring and modifications to the ketone backbone. Key analogues include:

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Structural Features
1-Phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one	Two pyrazole groups at C3	291.32	Enhanced π-π stacking potential
1-(4-(Methylsulfonyl)phenyl)-3-(phenylthio)propan-1-one (MPP)	Methylsulfonyl and phenylthio groups at C1 and C3	344.45	Electron-withdrawing groups for COX-2 inhibition
1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one	Triazole and methoxy groups	409.45	Polar substituents enhancing solubility
3-(4-Fluorophenyl)-1-(1-(4-fluorophenyl)-3,3,3-trifluoroprop-1-en-1-yl)-5-fluoro-1H-pyrazole	Fluorinated phenyl and trifluoropropenyl groups	380.28	High electronegativity for metabolic stability
(E)-3-(1H-pyrrol-2-yl)-1-{4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]phenyl}prop-2-en-1-one	Trifluoromethylpyrazole and chalcone-pyrrole hybrid	383.34	Conjugated system for antiproliferative activity

Key Insights :

• Pyrazole vs.
• Electron-Withdrawing Groups : Methylsulfonyl (in MPP) and trifluoromethyl groups (in ) enhance electrophilicity, critical for enzyme inhibition .
• Fluorination : Fluorinated derivatives (e.g., ) improve bioavailability and metabolic resistance due to reduced oxidative degradation.

Key Insights :

• Solid-Phase Synthesis : Al₂O₃-mediated synthesis (for ) offers simplicity but moderate yields.
• Microwave Methods : Higher efficiency and yields achieved in chalcone-pyrrole derivatives .

Key Insights :

• COX-2 Selectivity : Methylsulfonyl groups in MPP enhance selectivity over COX-1, reducing gastrointestinal toxicity .
• Anticancer Potency : Conjugated systems (e.g., chalcone-pyrrole hybrids) exhibit superior antiproliferative effects due to intercalation with DNA or tubulin .

Biological Activity

1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological properties, and potential therapeutic applications, supported by relevant data tables and research findings.

Chemical Structure and Synthesis

The molecular structure of 1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one features a pyrazole functional group attached to a phenyl ring, with a propanone moiety. The compound can be synthesized through various methods, including the reaction of phenylpropynone with hydrazine derivatives or other pyrazole precursors.

Biological Activities

Antimicrobial Activity
Research has shown that pyrazole derivatives exhibit potent antimicrobial properties. For instance, in vitro studies have demonstrated that certain pyrazole compounds, including 1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one, possess significant activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) for some derivatives has been reported as low as 0.22 μg/mL, indicating strong bactericidal effects .

Compound	MIC (μg/mL)	Activity
1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one	0.22 - 0.25	Antibacterial
Other derivatives	Varies	Antibacterial

Antitumor Activity
The compound has also been investigated for its antitumor potential. Studies suggest that it may inhibit tumor cell proliferation and induce apoptosis in various cancer cell lines. The IC50 values for some pyrazole derivatives against cancer cells have been reported as low as 0.08 μM, showcasing their efficacy compared to standard chemotherapeutics .

The biological activity of 1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one is believed to be mediated through multiple mechanisms:

• Enzyme Inhibition : It may act as an inhibitor of specific enzymes involved in cell proliferation and inflammation.
• Receptor Binding : The compound could interact with various receptors, impacting signaling pathways associated with cancer progression and inflammatory responses .

Study 1: Antimicrobial Evaluation

In a controlled study, several pyrazole derivatives were tested against common bacterial strains. The results indicated that 1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one exhibited significant inhibition zones comparable to established antibiotics like linezolid and cefaclor .

Study 2: Antitumor Efficacy

A series of experiments conducted on MCF-7 breast cancer cells demonstrated that the compound induced cell cycle arrest and apoptosis at concentrations lower than those required for standard treatments. This suggests its potential as a lead compound in cancer therapy .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-[3-(1H-Pyrazol-1-yl)phenyl]propan-1-one, and how can its purity be validated?

• Methodology :

• Synthesis : Adapt methodologies from analogous pyrazole derivatives, such as silicon-mediated hydroacylation (e.g., silylpropanone synthesis in ) or pyrazoline-forming condensation reactions (e.g., ).
• Validation : Use NMR spectroscopy for structural confirmation, mass spectrometry for molecular weight verification, and X-ray crystallography for absolute configuration determination. For crystallographic refinement, employ SHELX software .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• Methodology :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact. Use fume hoods to minimize inhalation risks .
• Waste Management : Segregate organic waste and dispose via certified hazardous waste services. Avoid aqueous disposal due to potential environmental persistence .

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• Methodology :

• NMR : ¹H/¹³C NMR to confirm the pyrazole ring substitution pattern and ketone functionality.
• IR Spectroscopy : Identify carbonyl (C=O) stretching vibrations (~1700 cm⁻¹) and pyrazole ring vibrations (~1500 cm⁻¹).
• Mass Spectrometry : High-resolution MS (HRMS) to validate molecular formula .

Advanced Research Questions

Q. How can density functional theory (DFT) elucidate the electronic properties of this compound?

• Methodology :

• Software : Use Multiwfn for wavefunction analysis to map electrostatic potential (ESP), electron localization function (ELF), and bond order analysis.
• Parameters : Apply the Colle-Salvetti correlation-energy functional ( ) to calculate correlation energies. Visualize frontier molecular orbitals (HOMO/LUMO) to predict reactivity .

Q. What intermolecular interactions dominate the crystal packing of this compound?

• Methodology :

• Crystallography : Collect single-crystal X-ray data and refine using SHELXL. Analyze hydrogen bonding (e.g., C–H···O/N) and π-π stacking interactions between aromatic rings (e.g., pyrazole and phenyl groups).
• Topology : Use Hirshfeld surface analysis to quantify interaction contributions (e.g., ) .

Q. How can experimental data discrepancies in biological activity assays be resolved?

• Methodology :

• Reproducibility Checks : Standardize assay conditions (e.g., cell lines, solvent controls) and validate purity via HPLC.
• Structure-Activity Relationship (SAR) : Synthesize analogs (e.g., substituent variations on the phenyl/pyrazole rings) to isolate key pharmacophores. Reference pyrazoline SAR studies () .

Q. What computational strategies optimize reaction pathways for scaled synthesis?

• Methodology :

• Reaction Modeling : Use Gaussian or ORCA software to simulate transition states and energy barriers for key steps (e.g., cyclization or ketone formation).
• Solvent Effects : Apply the polarizable continuum model (PCM) to assess solvent influence on reaction yields .